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Compound of Interest

Compound Name: Picolinic-d3 Acid

Cat. No.: B1161317

Get Quote

Technical Monograph: Picolinic-d3 Acid

Safety, Handling, and Analytical Application in Metabolomics

Compound Identification & Physicochemical
Properties

Picolinic-d3 Acid is a stable isotope-labeled derivative of picolinic acid (pyridine-2-carboxylic
acid), primarily utilized as an Internal Standard (ISTD) in quantitative LC-MS/MS analysis of the
Tryptophan-Kynurenine pathway.
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Property Data

Chemical Name Picolinic-d3 Acid

2-Pyridinecarboxylic acid-d3; 2-

Synonyms -
Carboxypyridine-d3
98-98-6 (Note: Specific CAS for d3 isotopologue
Parent CAS is often unassigned; commercially referenced
via parent)
Molecular Formula CeH2D3NO2
Molecular Weight 126.13 g/mol (vs. 123.11 g/mol for unlabeled)
Isotopic Purity Typically = 98 atom % D
Appearance White to off-white crystalline solid
Solubility Soluble in Water, Methanol, Ethanol
pKa ~5.4 (Carboxyl group)

Safety Data Sheet (SDS) Highlights

Based on GHS Classification for the parent compound (Picolinic Acid), applicable to the
deuterated form.

Hazard Classification[1]
» Signal Word:DANGER

e Acute Toxicity, Oral: Category 4

o Serious Eye Damage/Irritation: Category 1 (Irreversible effects)

Hazard & Precautionary Statements
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Code Statement
H302 Harmful if swallowed.
H318 Causes serious eye damage.

Wear protective gloves/protective clothing/eye

P280 _ .
protection/face protection.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.
Immediately call a POISON CENTER or
P310

doctor/physician.

Technical Handling & Stability (Expert Insights)

As a Senior Application Scientist, | recommend the following protocols to ensure analytical
integrity. The primary risk with deuterated standards is not just chemical stability, but isotopic
integrity and hygroscopicity.

Prevention of Hydrogen-Deuterium Exchange

While the deuterium atoms on the pyridine ring of Picolinic-d3 are relatively stable (non-labile),
exposure to extreme pH conditions or prolonged storage in protic solvents can theoretically
induce back-exchange.

o Storage: Store neat powder at -20°C under desiccant.
e Reconstitution: Use anhydrous solvents (e.g., LC-MS grade Methanol) for stock solutions.

e Working Solutions: Aqueous working solutions should be prepared fresh or stored at 4°C for
no longer than 1 week.

Hygroscopicity & Weighing Errors

Picolinic acid is hygroscopic. Moisture absorption alters the effective mass, leading to
concentration errors in your Internal Standard stock.
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e Protocol: Allow the vial to equilibrate to room temperature before opening to prevent
condensation.

» Alternative: If quantitative accuracy is critical (e.g., GMP validation), purchase pre-weighed
ampoules or quantify the stock solution concentration against a certified external standard
(gQNMR) rather than relying solely on gravimetric preparation.

Analytical Application: Kynurenine Pathway

Picolinic acid is a neuroprotective metabolite produced downstream in the Kynurenine pathway.
[1][2] In LC-MS/MS, Picolinic-d3 is used to normalize matrix effects (ion
suppression/enhancement) for the quantification of endogenous Picolinic acid.

Biological Context

The following diagram illustrates the metabolic position of Picolinic Acid relative to the
neurotoxic Quinolinic Acid.
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Figure 1: The Kynurenine Pathway. Picolinic Acid is formed via the enzymatic conversion of
ACMS, competing with the non-enzymatic formation of Quinolinic Acid.

LC-MS/MS Workflow with Picolinic-d3
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This workflow ensures that the Internal Standard (d3) undergoes the exact same extraction
efficiency and ionization variations as the endogenous analyte.

Biofluid > Spike ISTD 5 Protein Ppt . Centrifuge . LC-MS/MS . Quantitation
(Plasma/CSF) (Picolinic-d3) (MeOH/ACN) (14k x g) Injection (Ratio Area_Analyte / Area_ISTD)

Click to download full resolution via product page
Figure 2: Standard Operating Procedure for Internal Standard Normalization.
Experimental Protocols

Protocol A: Preparation of Stock Solution (1 mg/mL)

Objective: Create a stable primary stock solution.

Equilibration: Remove Picolinic-d3 Acid vial from freezer (-20°C) and place in a desiccator
for 30 minutes to reach room temperature.

e Solvent Choice: Use Methanol (LC-MS Grade). Picolinic acid dissolves readily in methanol,
which is easier to evaporate if solvent switching is required later.

e Weighing: Accurately weigh 1.0 mg of Picolinic-d3 Acid into a tared amber glass vial.
 Dissolution: Add 1.0 mL of Methanol. Vortex for 30 seconds until fully dissolved.

o Storage: Label as "Stock A - 1 mg/mL". Store at -20°C. Stability: ~6 months.

Protocol B: Spiking Strategy for Plasma Analysis

Objective: Achieve a final on-column concentration within the linear dynamic range of the mass
spectrometer.

o Working Solution: Dilute Stock A (1 mg/mL) to 1 pg/mL using water/methanol (50:50).

e Spiking: Add 10 pL of the 1 pg/mL Working Solution to 100 L of plasma sample.
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o Extraction: Add 300 pL of cold Acetonitrile (protein precipitation).
e Processing: Vortex (1 min), Centrifuge (10 min @ 14,000 rpm).
e Analysis: Inject the supernatant. Monitor transitions:

o Analyte (d0):m/z 124.0 - 78.0

o ISTD (d3):m/z 127.1 — 81.1 (Note: Verify specific transitions based on your d3 labeling
pattern).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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